![molecular formula C10H16BrNO3 B3039722 (R)-tert-Butyl 2-(bromomethyl)-5-oxopyrrolidine-1-carboxylate CAS No. 128811-38-1](/img/structure/B3039722.png)
(R)-tert-Butyl 2-(bromomethyl)-5-oxopyrrolidine-1-carboxylate
Overview
Description
This compound is a bromomethyl derivative of pyrrolidine. Pyrrolidine is a cyclic amine, and bromomethyl groups are often used in organic synthesis due to their reactivity . The “®-tert-Butyl” part indicates that the compound has a tertiary butyl group, which is a branched alkyl group, and the “®” denotes the configuration of the chiral center .
Molecular Structure Analysis
The molecular structure of this compound would likely involve a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, substituted with a bromomethyl group and a tert-butyl group. The exact structure would depend on the positions of these substituents on the ring .Chemical Reactions Analysis
Bromomethyl compounds are often used in substitution reactions, where the bromine atom is replaced by another atom or group. They can also participate in elimination reactions, where the bromine atom and a hydrogen atom are removed to form a double bond .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. In general, bromomethyl compounds are reactive and may be liquid at room temperature .Scientific Research Applications
Organic Synthesis
Bromination Reactions:- MPHT (N-methylpyrrolidin-2-one hydrotribromide) , a reagent derived from this compound, is widely used for bromination reactions. It efficiently introduces bromine into various classes of organic compounds, including alkenes, alcohols, and ketones .
Microfluidic Synthesis
- Researchers have developed a green and efficient route for synthesizing pyrrolidin-2-ones using photoinduced organocatalyzed three-component cyclization. This method involves styrene, tertiary α-bromoalkyl esters, and primary amines in a microchannel reactor under visible light conditions .
Enantioseparation
- Enantioseparation studies have shown that compounds containing bulkier alkyl substituents in the pyrrolidin-2-one cycle can improve enantioresolution. For example, the 4-isopropyl-substituted compound demonstrated better resolution compared to 4-isobutylpyrrolidin-2-one .
Mechanism of Action
Target of Action
The compound, also known as TERT-BUTYL (2R)-2-(BROMOMETHYL)-5-OXOPYRROLIDINE-1-CARBOXYLATE or ®-tert-Butyl 2-(bromomethyl)-5-oxopyrrolidine-1-carboxylate, is a derivative of pyrrolidine . Pyrrolidine derivatives have been found to interact with a variety of biological targets. One such target is the enzyme Beta-secretase 1 (BACE1), which is responsible for the proteolytic processing of the amyloid precursor protein (APP), leading to the generation of amyloid-β (Aβ) peptides .
Mode of Action
Pyrrolidine derivatives are known for their ability to efficiently explore the pharmacophore space due to sp3-hybridization, contribute to the stereochemistry of the molecule, and increase three-dimensional (3d) coverage due to the non-planarity of the ring . These properties allow them to interact with their targets in unique ways, potentially leading to different biological profiles depending on the spatial orientation of substituents .
Biochemical Pathways
Pyrrolidine derivatives have been associated with a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Given the known biological activities of pyrrolidine derivatives, it can be inferred that this compound may have significant effects at the molecular and cellular level .
Action Environment
It’s worth noting that the synthesis of pyrrolidin-2-ones has been achieved under mild conditions without using a metal, suggesting potential environmental resilience .
Safety and Hazards
properties
IUPAC Name |
tert-butyl (2R)-2-(bromomethyl)-5-oxopyrrolidine-1-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16BrNO3/c1-10(2,3)15-9(14)12-7(6-11)4-5-8(12)13/h7H,4-6H2,1-3H3/t7-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBCOFGASVWDIPR-SSDOTTSWSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C(CCC1=O)CBr | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1[C@H](CCC1=O)CBr | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16BrNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801130696 | |
Record name | 1-Pyrrolidinecarboxylic acid, 2-(bromomethyl)-5-oxo-, 1,1-dimethylethyl ester, (R)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801130696 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-tert-Butyl 2-(bromomethyl)-5-oxopyrrolidine-1-carboxylate | |
CAS RN |
128811-38-1 | |
Record name | 1-Pyrrolidinecarboxylic acid, 2-(bromomethyl)-5-oxo-, 1,1-dimethylethyl ester, (R)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=128811-38-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Pyrrolidinecarboxylic acid, 2-(bromomethyl)-5-oxo-, 1,1-dimethylethyl ester, (R)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801130696 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.